Cas no 120771-21-3 (5-Isoxazolamine,3-(1,1-dimethylethyl)-4-methyl-)

• Product Name: 5-Isoxazolamine,3-(1,1-dimethylethyl)-4-methyl-
• CAS No: 120771-21-3
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 104904
• PubChem ID: 14457870
• Update Time: 2025-04-18

5-Isoxazolamine,3-(1,1-dimethylethyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolamine,3-(1,1-dimethylethyl)-4-methyl-
• 3-tert-butyl-4-methylisoxazol-5-amine
• 5-Isoxazolamine,3-(1,1-dimethylethyl)-4-methyl-(9CI)
• 3-(tert-Butyl)-4-methylisoxazol-5-amine
• 120771-21-3
• 5-amino-4-methyl-3-tert-butylisoxazole
• 3-TERT-BUTYL-4-METHYL-1,2-OXAZOL-5-AMINE
• AKOS009336842
• DTXSID101246848
• SCHEMBL573503
• HJZLQSDADZDFFH-UHFFFAOYSA-N
• FT-0724974
• 3-(1,1-Dimethylethyl)-4-methyl-5-isoxazolamine
• DA-23217

• Inchi： 1S/C8H14N2O/c1-5-6(8(2,3)4)10-11-7(5)9/h9H2,1-4H3
• InChI Key： HJZLQSDADZDFFH-UHFFFAOYSA-N
• SMILES： O1C(=C(C)C(C(C)(C)C)=N1)N

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles